BENGHE Foundational & Exploratory

Check Availability & Pricing

physical characteristics of 6-(3-Pyridinyl)-5-
hexynenitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-(3-Pyridinyl)-5-hexynenitrile

Cat. No.: B8668697

Technical Guide: 6-(3-Pyridinyl)-5-hexynenitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-(3-Pyridinyl)-5-hexynenitrile is a heterocyclic compound featuring a pyridine ring linked to a
hexynenitrile moiety. This unique combination of a polar, aromatic pyridine ring and a linear,
functionalized alkyne chain suggests potential applications in medicinal chemistry and
materials science. The pyridine group is a common scaffold in numerous pharmaceuticals,
while the nitrile and alkyne functionalities offer versatile handles for further chemical
modifications and specific interactions.[1][2][3] This document provides a comprehensive
overview of the known physical characteristics, a representative synthetic protocol, and a
conceptual framework for the potential biological interactions of this molecule.

Core Physical and Chemical Properties

Experimentally determined physical properties for 6-(3-Pyridinyl)-5-hexynenitrile are not
readily available in public databases. The data presented below includes fundamental
computed properties and predicted values where available. For precise values of properties
like melting and boiling points, experimental determination or the use of specialized predictive
software would be necessary.
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Property Value Source

Molecular Formula C11H1o0N:2 ChemSynthesis Database
Molecular Weight 170.21 g/mol ChemSynthesis Database
Predicted LogP 2.13 Mobei Chemical

Representative Synthesis Protocol: Sonogashira
Coupling

The synthesis of 6-(3-Pyridinyl)-5-hexynenitrile can be achieved via a Sonogashira coupling
reaction, a robust and widely used method for forming carbon-carbon bonds between sp? and
sp hybridized carbon atoms.[4][5][6][7] The following is a representative experimental protocol
adapted from the synthesis of similar pyridinyl-alkyne compounds.[6]

Reaction: Coupling of 3-bromopyridine with 5-hexynenitrile.

Materials:

3-Bromopyridine

e 5-Hexynenitrile

 Palladium trifluoroacetate (Pd(CFsC0OO)2)
o Triphenylphosphine (PPhs)

o Copper(l) iodide (Cul)

e Triethylamine (EtsN)

o Dimethylformamide (DMF)

Procedure:

e To a 10 mL round-bottomed flask, add Pd(CFsCOO)z (2.5 mol%), PPhs (5.0 mol%), and Cul
(5.0 mol%).
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o Evacuate the flask and backfill with nitrogen gas. Repeat this cycle three times to ensure an
inert atmosphere.

e Add 2.0 mL of anhydrous DMF to the flask and stir the mixture for 30 minutes at room
temperature.

e To this mixture, add 3-bromopyridine (0.5 mmol), 5-hexynenitrile (0.6 mmol), and
triethylamine (1 mL).

e Heat the reaction mixture to 100°C and reflux for 3 hours.
» Monitor the reaction progress using Thin Layer Chromatography (TLC).
o Upon completion, cool the reaction mixture to room temperature.

e The crude product can be purified by column chromatography on silica gel to yield 6-(3-
Pyridinyl)-5-hexynenitrile.

Potential Biological Significance and Interactions

While specific biological activities of 6-(3-Pyridinyl)-5-hexynenitrile have not been reported,
its structural motifs—the pyridine ring and the nitrile group—are recognized pharmacophores in
drug discovery.[8][9][10][11]

The pyridine ring is a privileged scaffold in medicinal chemistry, found in drugs with a wide
range of activities, including effects on the central nervous system.[2]

The nitrile group is a versatile functional group that can act as a hydrogen bond acceptor, a
bioisostere for carbonyl or hydroxyl groups, and can enhance binding affinity to biological
targets.[8][9][10] Its incorporation into drug candidates has been shown to improve
pharmacokinetic profiles.[8][10] For instance, the nitrile moiety can participate in interactions
with active site residues of enzymes, such as serine or arginine, or form water-bridged
hydrogen bonds.[38][9]

Below is a conceptual diagram illustrating the potential interactions of 6-(3-Pyridinyl)-5-
hexynenitrile within a hypothetical enzyme active site, highlighting the roles of its key
functional groups.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b8668697?utm_src=pdf-body
https://www.benchchem.com/product/b8668697?utm_src=pdf-body
https://www.benchchem.com/product/b8668697?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8528211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://pubs.rsc.org/en/content/articlelanding/2021/md/d1md00131k
https://www.researchgate.net/publication/46094233_Nitrile-Containing_Pharmaceuticals_Efficacious_Roles_of_the_Nitrile_Pharmacophore
https://pmc.ncbi.nlm.nih.gov/articles/PMC7561606/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8528211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://pubs.rsc.org/en/content/articlelanding/2021/md/d1md00131k
https://pmc.ncbi.nlm.nih.gov/articles/PMC8528211/
https://pubs.rsc.org/en/content/articlelanding/2021/md/d1md00131k
https://pmc.ncbi.nlm.nih.gov/articles/PMC8528211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2988972/
https://www.benchchem.com/product/b8668697?utm_src=pdf-body
https://www.benchchem.com/product/b8668697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8668697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conceptual Biological Interactions of 6-(3-Pyridinyl)-5-hexynenitrile
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Figure 1: Conceptual diagram of potential biological interactions.

This diagram illustrates how the nitrile group could act as a hydrogen bond acceptor, the

pyridine ring could engage in Tt-1t stacking with aromatic amino acid residues, and the aliphatic

chain could fit into a hydrophobic pocket of a protein target.

Conclusion
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6-(3-Pyridinyl)-5-hexynenitrile is a molecule with significant potential for further investigation
in drug discovery and materials science. While experimental data on its physical properties are
lacking, its synthesis is accessible through established methods like the Sonogashira coupling.
The presence of the pyridine and nitrile functionalities suggests that this compound could
exhibit interesting biological activities, warranting future studies to explore its potential as a
lead compound in various therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8668697#physical-characteristics-of-6-3-pyridinyl-5-
hexynenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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